Cas no 1351647-78-3 (N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-(naphthalen-1-yl)acetamide)

• Product Name: N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-(naphthalen-1-yl)acetamide
• CAS No: 1351647-78-3
• MF: C₂₁H₁₈F₃NO₂
• MW: 373.368336200714
• CID: 5984472
• PubChem ID: 56765452
• Update Time: 2025-06-14

N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-(naphthalen-1-yl)acetamide
• 1351647-78-3
• VU0536446-1
• AKOS024538068
• F6200-2116
• N-[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]-2-naphthalen-1-ylacetamide
• N-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)-2-(naphthalen-1-yl)acetamide
• N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-2-(naphthalen-1-yl)acetamide

• Inchi： 1S/C21H18F3NO2/c22-21(23,24)17-10-8-15(9-11-17)19(26)13-25-20(27)12-16-6-3-5-14-4-1-2-7-18(14)16/h1-11,19,26H,12-13H2,(H,25,27)
• InChI Key： PCMOGLYPIZLCSH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CNC(CC1=CC=CC2C=CC=CC1=2)=O)O)(F)F

Computed Properties

• Exact Mass: 373.12896330g/mol
• Monoisotopic Mass: 373.12896330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 49.3Ų

Additional information on N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-(naphthalen-1-yl)acetamide

Research Briefing on N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-(naphthalen-1-yl)acetamide (CAS: 1351647-78-3)

In recent years, the compound N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-(naphthalen-1-yl)acetamide (CAS: 1351647-78-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and naphthalene moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following briefing provides an overview of the latest research developments related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-(naphthalen-1-yl)acetamide involves a multi-step process that ensures high yield and purity. Recent studies have focused on optimizing the synthetic route to improve scalability and reduce production costs. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric reactions have been employed to enhance the efficiency of the process. These improvements are critical for facilitating further preclinical and clinical studies.

From a pharmacological perspective, this compound has demonstrated notable activity as a modulator of specific receptor pathways. Preliminary in vitro and in vivo studies indicate its potential efficacy in targeting neurodegenerative diseases and inflammatory conditions. The trifluoromethyl group, in particular, is believed to enhance the compound's binding affinity and metabolic stability, making it a valuable candidate for drug development. Researchers are currently investigating its interaction with key enzymes and receptors to elucidate its precise mechanism of action.

Recent findings from animal models have shown that N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-(naphthalen-1-yl)acetamide exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These attributes are essential for its transition from laboratory research to clinical trials. Additionally, toxicity studies have reported a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These results underscore the compound's potential as a viable therapeutic agent.

Looking ahead, the next phase of research will focus on advancing this compound through preclinical development and into human trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into real-world applications. Furthermore, ongoing studies aim to explore the compound's potential in combination therapies, which could broaden its therapeutic scope and improve patient outcomes.

In conclusion, N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-(naphthalen-1-yl)acetamide represents a promising avenue for drug discovery and development. Its unique chemical structure, coupled with its demonstrated biological activity, positions it as a compelling candidate for further investigation. As research progresses, this compound may pave the way for novel treatments in areas of unmet medical need, offering hope to patients worldwide.